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Compound of Interest

Compound Name: Lithium Tri-sec-butylborohydride

Cat. No.: B1592834

For Researchers, Scientists, and Drug Development Professionals

Abstract

L-Selectride® (lithium tri-sec-butylborohydride) is a powerful and highly stereoselective
reducing agent widely employed in organic synthesis.[1] However, its utility is matched by its
significant hazardous properties, including pyrophoricity, reactivity with water, and corrosivity.[2]
[3] This in-depth technical guide provides a comprehensive overview of the safety data for L-
Selectride, detailed handling and storage protocols, and clear emergency procedures to ensure
its safe use in a laboratory setting. All quantitative data is presented in structured tables for
ease of reference, and key procedures are visualized using workflow diagrams.

Chemical and Physical Properties

L-Selectride is an organoboron compound typically supplied as a 1.0 M solution in
tetrahydrofuran (THF).[4] It is a colorless to light brown liquid.[5]
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Property Value Source
Chemical Formula C12H28BLi [6]
Molar Mass 190.10 g/mol [6]
Appearance Colorless to light brown liquid [5][6]
Density 0.89 g/mL at 25 °C [4]
Flash Point -17 °C (1.4 °F) - closed cup [7]

Solubility in water

Reacts violently

[5]16]

Toxicological Data

The toxicological data for L-Selectride is based on the data for its components. The primary

hazards are related to its corrosive and irritant nature.

Metric Value Classification Source
Oral LD50 > 2000 mg/kg (ATE) Not classified [5]
Dermal LD50 > 2000 mg/kg (ATE) Not classified [5]
Vapor LC50 > 20 mg/l (ATE) Not classified [5]
) Causes severe skin
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Hazard Identification and GHS Classification

L-Selectride is classified as a hazardous chemical under the OSHA Hazard Communication

Standard.[5]

Hazard Class Category Hazard Statement
o H225: Highly flammable liquid
Flammable Liquids 2
and vapor
o H250: Catches fire
Pyrophoric Liquids 1 ) ]
spontaneously if exposed to air
o H260: In contact with water
Substances which, in contact
) ) releases flammable gases
with water, emit flammable 1 ) o
which may ignite
gases
spontaneously
. . H314: Causes severe skin
Skin Corrosion 1B
burns and eye damage
) H318: Causes serious eye
Serious Eye Damage 1
damage
) o H351: Suspected of causing
Carcinogenicity 2
cancer
Specific Target Organ Toxicity - 3 H335: May cause respiratory
Single Exposure irritation
Specific Target Organ Toxicity - 3 H336: May cause drowsiness

Single Exposure

or dizziness

Source:[2][3]

Experimental Protocols: Safe Handling and Storage

Due to its reactive and pyrophoric nature, strict adherence to handling and storage protocols is

mandatory.[4]
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Personal Protective Equipment (PPE)

A comprehensive selection of personal protective equipment is crucial to minimize exposure
and prevent injury.
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Before Handling L-Selectride

Required Personal Protective Equipment

Eye Protection
(Chemical safety goggles and face shield)

Hand Protection
(Chemical-resistant gloves, e.g., Butyl rubber)

Body Protection
(Flame-retardant lab coat and apron)

Respiratory Protection
(NIOSH-approved respirator with appropriate cartridge)

Proceed with Experiment
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L-Selectride Spill

(Evacuate immediate area and ensure proper ventilatioa

Don appropriate PPE
(respirator, gloves, goggles, lab coat)

Cover spill with dry, inert absorbent material
(e.g., sand, Chemizorb®)

:

@arefully collect absorbed material into a sealed container

=%

Decontaminate the area with a suitable solvent
(e.g., isopropanol), followed by soap and water

@ispose of waste as hazardous materiaD

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Handling and Emergency Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1592834+#l-selectride-safety-data-sheet-and-

handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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